![molecular formula C11H16N2O3 B1212679 3-amino-N-[2-(3,4-dihydroxyphenyl)ethyl]propanamide CAS No. 54653-62-2](/img/structure/B1212679.png)
3-amino-N-[2-(3,4-dihydroxyphenyl)ethyl]propanamide
Overview
Description
3-amino-N-[2-(3,4-dihydroxyphenyl)ethyl]propanamide is a secondary carboxamide, a member of catechols and a primary amino compound. It derives from a dopamine.
Scientific Research Applications
Synthesis and Antibacterial Activity
3-amino-N-[2-(3,4-dihydroxyphenyl)ethyl]propanamide and its derivatives have been synthesized for antibacterial applications. Tumosienė et al. (2012) explored the antibacterial activity of a series of N-[(phenylcarbamoyl)amino]-3-[(4-methylphenyl)amino]propanamides and related compounds against Rhizobium radiobacter, revealing good antibacterial properties (Tumosienė et al., 2012).
Dopamine Agonist Properties
The compound's structure closely resembles that of certain dopamine agonists. Jacob et al. (1981) synthesized a series of N-alkyl-4-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydroisoquinolines, examining their dopamine-like activity, which is relevant to understanding the biochemical behavior of 3-amino-N-[2-(3,4-dihydroxyphenyl)ethyl]propanamide (Jacob et al., 1981).
Differentiation of Receptors
Studies by Lands et al. (1967) on the structural modification of similar compounds indicate their role in differentiating β-receptor populations, potentially contributing to insights on the receptor interactions of 3-amino-N-[2-(3,4-dihydroxyphenyl)ethyl]propanamide (Lands et al., 1967).
Solid-State Characterization
Zareva (2006) conducted solid-state linear-dichroic infrared spectroscopic and theoretical characterization of a similar compound, 2-[(2-ethoxy-3,4-dioxocyclobut-1-en-yl)amino]propanamide, which provides a foundation for understanding the structural properties of 3-amino-N-[2-(3,4-dihydroxyphenyl)ethyl]propanamide (Zareva, 2006).
properties
CAS RN |
54653-62-2 |
|---|---|
Product Name |
3-amino-N-[2-(3,4-dihydroxyphenyl)ethyl]propanamide |
Molecular Formula |
C11H16N2O3 |
Molecular Weight |
224.26 g/mol |
IUPAC Name |
3-amino-N-[2-(3,4-dihydroxyphenyl)ethyl]propanamide |
InChI |
InChI=1S/C11H16N2O3/c12-5-3-11(16)13-6-4-8-1-2-9(14)10(15)7-8/h1-2,7,14-15H,3-6,12H2,(H,13,16) |
InChI Key |
KGZWXTYWZFMLSQ-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1CCNC(=O)CCN)O)O |
Canonical SMILES |
C1=CC(=C(C=C1CCNC(=O)CCN)O)O |
Other CAS RN |
54653-62-2 |
synonyms |
N(beta)-alanyldopamine N-beta-alanyldopamine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[(5S,6S)-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxo-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-5,6-dihydrobenzo[a]tetracene-2-carbonyl]amino]propanoic acid](/img/structure/B1212614.png)
